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Compound of Interest

Compound Name: LAS191954

Cat. No.: B608471 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
LAS191954 is a potent and selective inhibitor of the delta isoform of phosphoinositide 3-kinase

(PI3Kδ). The PI3Kδ signaling pathway plays a critical role in the activation, proliferation, and

differentiation of B-lymphocytes. Upon engagement of the B-cell receptor (BCR), PI3Kδ is

activated and initiates a downstream signaling cascade that is essential for the adaptive

immune response. Dysregulation of this pathway is implicated in various autoimmune diseases

and B-cell malignancies. Therefore, targeting PI3Kδ with inhibitors like LAS191954 presents a

promising therapeutic strategy.

These application notes provide a detailed protocol for the analysis of B-cell activation using

flow cytometry, with a specific focus on evaluating the inhibitory effects of LAS191954. The

protocol outlines methods for stimulating human peripheral blood mononuclear cells (PBMCs),

treating with LAS191954, and subsequently staining for a panel of B-cell surface markers to

assess activation status and differentiate between B-cell subsets.

Data Presentation
The inhibitory activity of LAS191954 on B-cell activation can be quantified by determining its

half-maximal inhibitory concentration (IC50) against the expression of key activation markers.
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Compound Target Assay Cell Type IC50 (nM)

LAS191954 PI3Kδ

CD69

Expression (anti-

IgD stimulated)

Human PBMCs 4.6

LAS191954 PI3Kδ

CD69

Expression (anti-

IgD stimulated)

Human Whole

Blood
47

This table summarizes the reported IC50 values for LAS191954 in inhibiting B-cell activation.

Further experiments can be conducted to determine the IC50 for other activation markers such

as CD86 and for B-cell proliferation.

Signaling Pathway
The following diagram illustrates the simplified PI3Kδ signaling pathway in B-cell activation and

the point of inhibition by LAS191954.
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Sample Preparation

Treatment and Stimulation

Flow Cytometry Staining

Data Acquisition and Analysis

Start

Isolate Human PBMCs

End

Cell Count and Viability

Pre-incubate with LAS191954
or Vehicle Control

Stimulate B-cells
(e.g., anti-IgM/anti-CD40 + IL-4)

Incubate for 24-48 hours

Harvest and Wash Cells

Fc Receptor Block
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Gating Strategy

B-cell Subsets
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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